molecular formula C12H17ClN2 B8779719 3-(3-Chlorophenyl)-1-methylpiperidin-3-amine

3-(3-Chlorophenyl)-1-methylpiperidin-3-amine

Cat. No.: B8779719
M. Wt: 224.73 g/mol
InChI Key: QVWXOBCBRGTWEA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3-Chlorophenyl)-1-methylpiperidin-3-amine is a useful research compound. Its molecular formula is C12H17ClN2 and its molecular weight is 224.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H17ClN2

Molecular Weight

224.73 g/mol

IUPAC Name

3-(3-chlorophenyl)-1-methylpiperidin-3-amine

InChI

InChI=1S/C12H17ClN2/c1-15-7-3-6-12(14,9-15)10-4-2-5-11(13)8-10/h2,4-5,8H,3,6-7,9,14H2,1H3

InChI Key

QVWXOBCBRGTWEA-UHFFFAOYSA-N

Canonical SMILES

CN1CCCC(C1)(C2=CC(=CC=C2)Cl)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a slurry of 20 mg (0.494 mmol) LiAlH4 in 0.5 ml THF was added dropwise a solution of 59 mg (0.247 mmol) rac-5-amino-5-(3-chloro-phenyl)-1-methyl-piperidin-2-one in 0.6 ml THF at room temperature. The mixture was refluxed for 30 minutes. The mixture was cooled in an ice bath and quenched carefully with 20 ul water, 20 ul 5N NaOH and finally 60 ul water. Ethyl acetate was added. The mixture was filtered and the filtrate was concentrated in vacuo to provide 48 mg (86%) of the title compound as a colorless oil. MS (m/e): 225.2 (MH+).
Quantity
20 mg
Type
reactant
Reaction Step One
Quantity
59 mg
Type
reactant
Reaction Step One
Name
Quantity
0.5 mL
Type
solvent
Reaction Step One
Name
Quantity
0.6 mL
Type
solvent
Reaction Step One
Yield
86%

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